N-{3-allyl-2-[(2-methoxyphenyl)imino]-4-phenyl-2,3-dihydro-1,3-thiazol-5-yl}-2-furamide

• IUPAC Name: N-[2-(2-methoxyphenyl)imino-4-phenyl-3-prop-2-enyl-1,3-thiazol-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C24H21N3O3S/c1-3-15-27-21(17-10-5-4-6-11-17)23(26-22(28)20-14-9-16-30-20)31-24(27)25-18-12-7-8-13-19(18)29-2/h3-14,16H,1,15H2,2H3,(H,26,28)
• InChI Key: AZMIHVADQVAYIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N=C2N(C(=C(S2)NC(=O)C3=CC=CO3)C4=CC=CC=C4)CC=C
• Molecular Formula: C24H21N3O3S
• Molecular Weight: 431.5 g/mol

Description

The compound “N-{3-allyl-2-[(2-methoxyphenyl)imino]-4-phenyl-2,3-dihydro-1,3-thiazol-5-yl}-2-furamide” is a complex organic molecule. It contains several functional groups and rings, including an allyl group, a methoxyphenyl group, a phenyl group, a thiazole ring, and a furamide group.

Synthesis Analysis

The synthesis of similar compounds involves multiple steps, including nitration, selective bromination, allylation, and reduction of the nitro group. The authors applied diverse catalysts and solvents in different amounts at varied temperatures for optimization of the reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups and rings. The presence of sulfur enhances their pharmacological properties. The stability of the carbocation of propene is due to a conjugated π electron system.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive sites. The allylic carbocations are a common conjugated system. The resonance structures help explain the stability of allylic carbocations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. The presence of sulfur, nitrogen, and oxygen atoms, along with multiple aromatic rings, would likely result in a compound with significant polar character.

Future Directions

Thiazolidine motifs are very intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds. They compel researchers to explore new drug candidates. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity. These data provide useful information for designing next-generation drug candidates.